Cas no 5401-26-3 (6-(4-aminophenyl)sulfonylpyridin-3-amine)

• Product Name: 6-(4-aminophenyl)sulfonylpyridin-3-amine
• CAS No: 5401-26-3
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 1586731
• PubChem ID: 79398
• Update Time: 2025-04-21

6-(4-aminophenyl)sulfonylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-aminophenyl)sulfonylpyridin-3-amine
• BRN 0195792
• 5-Aminopyridyl-4'-aminophenylsulfone
• 5-Amino-2-sulfanilylpyridine
• Pyridinine
• Pyridinin
• 6-sulfanilyl-[3]pyridylamine
• 6-((4-Aminophenyl)sulfonyl)-3-pyridinamine
• Pyridine, 5-amino-2-sulfanilyl-
• BRN 0195792; 5-Aminopyridyl-4'-aminophenylsulfone; 5-Amino-2-sulfanilylpyridine; Pyridinine; Pyridinin; 6-sulfanilyl-[3]pyridylamine; 6-((4-Aminophenyl)sulfonyl)-3-pyridinamine; Pyridine, 5-amino-2-sulfanilyl-;
• XVMSFILGAMDHEY-UHFFFAOYSA-N
• 4-22-00-05597 (Beilstein Handbook Reference)
• 3-Pyridinamine, 6-((4-aminophenyl)sulfonyl)-
• NSC 3619
• NSC-3619
• NIOSH/US2164630
• 4-Aminophenyl-5'-aminopyridyl-2' sulfone
• NSC3619
• 5401-26-3
• pyridine in
• US21646300
• 5-Amino-2-pyridyl p-aminophenyl sulfone
• 6-[(4-aminophenyl)sulfonyl]-3-pyridinylamine
• Pyridine, 3-amino-6-((4-aminophenyl)sulfonyl)-
• DTXSID40202324
• QM4STH5CUT

• Inchi： 1S/C11H11N3O2S/c12-8-1-4-10(5-2-8)17(15,16)11-6-3-9(13)7-14-11/h1-7H,12-13H2
• InChI Key： XVMSFILGAMDHEY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CN=1)N)(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 335.18865
• Monoisotopic Mass: 249.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 46.17
• LogP: 3.32200